Cas no 1880717-10-1 (Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1880717-10-1
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6171878
• PubChem ID: 130163892
• Update Time: 2025-06-30

Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate
• 1880717-10-1
• EN300-7198043
• Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-12(17)10-14-8-5-9-16(14)15(18)19-11-13-6-3-2-4-7-13/h2-4,6-7,12,14,17H,5,8-11H2,1H3
• InChI Key： LOLAQCNCSBSPQQ-UHFFFAOYSA-N
• SMILES： OC(C)CC1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate

Professional Introduction to Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1880717-10-1)

Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₅NO₃, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 1880717-10-1 provides a unique identifier for this substance, facilitating its recognition and study in scientific literature and industrial applications.

The molecular structure of Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a benzyl group at the 2-position and a 2-hydroxypropyl group at the 1-position. This configuration imparts specific chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents. The presence of both hydrophilic and lipophilic moieties enhances its solubility and bioavailability, which are critical factors in drug formulation.

Recent advancements in pharmaceutical research have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The pyrrolidine core is a common motif in many pharmacologically active compounds, exhibiting properties such as analgesic, anti-inflammatory, and neuroprotective effects. The introduction of the benzyl and 2-hydroxypropyl groups further modulates these properties, making Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate a promising candidate for further investigation.

In the context of drug discovery, this compound has been explored for its role in developing new therapeutic strategies. The hydroxyl group in the 2-hydroxypropyl moiety allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. Researchers have utilized this compound as an intermediate in synthesizing molecules that target specific biological pathways, such as those involved in cancer and neurological disorders.

One of the most intriguing aspects of Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate is its potential application in neurological research. Studies have suggested that pyrrolidine derivatives can interact with central nervous system receptors, potentially leading to novel treatments for conditions like epilepsy and Alzheimer's disease. The benzyl group may contribute to improved binding affinity and selectivity, while the hydroxypropyl chain enhances metabolic stability.

The synthesis of Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available pyrrolidine derivatives. The process often includes functional group transformations such as esterification and alkylation to introduce the desired substituents. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity.

From a spectroscopic perspective, Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate exhibits distinct spectral characteristics that aid in its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy reveals the presence of characteristic peaks corresponding to the pyrrolidine ring, benzyl group, and hydroxypropyl chain. Infrared (IR) spectroscopy confirms the presence of ester and hydroxyl functional groups, while mass spectrometry provides precise molecular weight confirmation.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The solubility of Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate in both water and organic solvents suggests potential for formulation into various dosage forms, including oral tablets and injectable solutions.

In conclusion, Benzyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1880717-10-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and functional groups make it an attractive scaffold for drug development, particularly in neurological disorders. Ongoing research continues to explore its synthetic pathways, spectroscopic properties, and pharmacokinetic behavior, paving the way for innovative therapeutic solutions.